Cas no 137697-53-1 (Glycine, N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis-)

Glycine, N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- structure
137697-53-1 structure
Product Name:Glycine, N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis-
CAS No:137697-53-1
MF:C12H14N4O4S2
MW:342.393959522247
CID:1245680
PubChem ID:71341691
Update Time:2025-04-20

Glycine, N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis- Chemical and Physical Properties

Names and Identifiers

    • Glycine, N,N'-[1,3-phenylenebis(iminocarbonothioyl)]bis-
    • 2-[[3-(carboxymethylcarbamothioylamino)phenyl]carbamothioylamino]acetic acid
    • DTXSID50768567
    • 137697-53-1
    • 2,2'-[1,3-Phenylenebis(carbamothioylazanediyl)]diacetic acid
    • Inchi: 1S/C12H14N4O4S2/c17-9(18)5-13-11(21)15-7-2-1-3-8(4-7)16-12(22)14-6-10(19)20/h1-4H,5-6H2,(H,17,18)(H,19,20)(H2,13,15,21)(H2,14,16,22)
    • InChI Key: IWNFBJWNUOKNTP-UHFFFAOYSA-N
    • SMILES: S=C(NCC(=O)O)NC1C=CC=C(C=1)NC(NCC(=O)O)=S

Computed Properties

  • Exact Mass: 342.04582
  • Monoisotopic Mass: 342.04564729g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 187Ų

Experimental Properties

  • PSA: 122.72
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